Cas no 66133-04-8 (1,2-Oxaphosphole, 2,4-dichloro-2,5-dihydro-5,5-dimethyl-, 2-oxide)

• Product Name: 1,2-Oxaphosphole, 2,4-dichloro-2,5-dihydro-5,5-dimethyl-, 2-oxide
• CAS No: 66133-04-8
• MF: C₅H₇Cl₂O₂P
• MW: 200.987640619278
• CID: 396794
• PubChem ID: 12602217
• Update Time: 2025-04-19

1,2-Oxaphosphole, 2,4-dichloro-2,5-dihydro-5,5-dimethyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Oxaphosphole, 2,4-dichloro-2,5-dihydro-5,5-dimethyl-, 2-oxide
• 2,4-dichloro-5,5-dimethyl-1,2λ⁵-oxaphosphole 2-oxide
• DTXSID30504046
• 66133-04-8
• 2,4-Dichloro-5,5-dimethyl-2,5-dihydro-1,2lambda~5~-oxaphosphol-2-one
• 2,4-Dichloro-5,5-dimethyl-5H-[1,2]oxaphosphole 2-oxide

• Inchi： 1S/C5H7Cl2O2P/c1-5(2)4(6)3-10(7,8)9-5/h3H,1-2H3
• InChI Key： RGOKJYGZONOWCI-UHFFFAOYSA-N
• SMILES： ClC1=CP(=O)(OC1(C)C)Cl

Computed Properties

• Exact Mass: 199.95621
• Monoisotopic Mass: 199.9560718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid esters